![molecular formula C18H20N2O B4941318 (2-isopropyl-1-methyl-1H-imidazol-5-yl)(1-naphthyl)methanol](/img/structure/B4941318.png)
(2-isopropyl-1-methyl-1H-imidazol-5-yl)(1-naphthyl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2-isopropyl-1-methyl-1H-imidazol-5-yl)(1-naphthyl)methanol, also known as Ro 15-4513, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
(2-isopropyl-1-methyl-1H-imidazol-5-yl)(1-naphthyl)methanol 15-4513 has been primarily studied for its potential use as a ligand for the study of benzodiazepine receptors. These receptors are important targets for the treatment of anxiety, insomnia, and other neurological disorders. This compound 15-4513 has been found to bind selectively to a specific subtype of benzodiazepine receptor, known as the α4β3γ2 receptor.
Mechanism of Action
(2-isopropyl-1-methyl-1H-imidazol-5-yl)(1-naphthyl)methanol 15-4513 acts as a partial inverse agonist at the α4β3γ2 receptor. This means that it reduces the activity of the receptor below its baseline level. The α4β3γ2 receptor is a member of the GABA-A receptor family, which is involved in the regulation of anxiety and other neurological processes. By selectively targeting this receptor subtype, this compound 15-4513 can provide insights into the specific role of the α4β3γ2 receptor in these processes.
Biochemical and Physiological Effects
This compound 15-4513 has been shown to have a number of biochemical and physiological effects. In animal studies, it has been found to reduce anxiety-like behavior and increase the activity of GABA-A receptors in the brain. It has also been shown to enhance the effects of other benzodiazepines, such as diazepam, suggesting that it may have potential as an adjuvant therapy.
Advantages and Limitations for Lab Experiments
One advantage of (2-isopropyl-1-methyl-1H-imidazol-5-yl)(1-naphthyl)methanol 15-4513 is its selectivity for the α4β3γ2 receptor. This allows researchers to study the specific effects of this receptor subtype without affecting other GABA-A receptor subtypes. However, one limitation of this compound 15-4513 is its relatively low potency compared to other benzodiazepines. This can make it difficult to achieve a therapeutic effect at lower doses.
Future Directions
There are a number of future directions for the study of (2-isopropyl-1-methyl-1H-imidazol-5-yl)(1-naphthyl)methanol 15-4513. One area of interest is its potential as a therapeutic agent for anxiety and other neurological disorders. Another area of interest is its role in the development of tolerance and dependence to benzodiazepines. Further research is needed to fully understand the mechanisms underlying these effects and to explore the potential of this compound 15-4513 as a therapeutic agent.
Synthesis Methods
The synthesis of (2-isopropyl-1-methyl-1H-imidazol-5-yl)(1-naphthyl)methanol 15-4513 involves the reaction of 2-isopropyl-1-methylimidazole with 1-naphthylmethyl chloride in the presence of a base. The resulting product is then reduced with lithium aluminum hydride to yield this compound 15-4513.
Properties
IUPAC Name |
(3-methyl-2-propan-2-ylimidazol-4-yl)-naphthalen-1-ylmethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O/c1-12(2)18-19-11-16(20(18)3)17(21)15-10-6-8-13-7-4-5-9-14(13)15/h4-12,17,21H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZXMDRKTDSUFCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=C(N1C)C(C2=CC=CC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.